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Compound of Interest

Compound Name: Epigallocatechin 3,5-digallate

Cat. No.: B1211531

Prudent Practice Advisory: Specific safety data for Epigallocatechin 3,5-digallate is limited.
Therefore, it is recommended to handle this compound with the same precautions as its
structurally similar and well-studied analogue, (-)-Epigallocatechin gallate (EGCG).[1] All
procedures should be conducted based on a thorough risk assessment.

Hazard Identification and Immediate Precautions

Epigallocatechin 3,5-digallate, treated with the same caution as EGCG, is considered
hazardous. Key risks include:

Acute Oral Toxicity: Harmful if swallowed.

o Skin and Eye Irritation: Causes serious eye irritation and may cause skin irritation or an
allergic skin reaction.[2]

o Respiratory Irritation: May cause respiratory irritation.[2] Avoid the formation and inhalation of
dust.[2]

e Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[2] Avoid release to the
environment.

In case of exposure, follow the first aid measures outlined in the table below.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the required PPE for handling Epigallocatechin 3,5-digallate.

Protection Type

Required PPE

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Wear protective gloves. For
compounds like phenols,
neoprene or butyl rubber
gloves are recommended.
Nitrile gloves may be suitable
for splash protection but
should be changed

immediately upon contact.[3]

Eye and Face Protection

Safety glasses with side

shields or goggles

Use eye and face protection.
[2] A face shield may be
necessary if there is a splash
hazard.[4]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing

Wear a lab coat and long-
sleeved clothing.[2][3] An
impervious apron may be
required if there is a significant

splash potential.[3]

Respiratory Protection

Use in a well-ventilated area

Work in a chemical fume hood,
especially when handling
powders or creating solutions.
[5] For emergencies or large-
scale operations, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator may be necessary.

[2]

Handling and Storage

Operational Plan:
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» Preparation: Before handling, ensure you have read and understood the safety data sheet
for a similar compound like EGCG.[5] Locate the nearest emergency eyewash and shower
station.[5]

o Engineering Controls: Always handle Epigallocatechin 3,5-digallate in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation of dust.[2][5]

» Weighing and Transfer: Handle the solid material carefully to avoid creating dust. Use
appropriate tools for transfer.

o Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly after
handling, even if gloves were worn.[2][5] Remove contaminated clothing promptly.[2]

Storage:

Keep the container tightly closed in a dry, well-ventilated place.[6]

Protect from direct sunlight.[6]

For product quality, refrigeration is recommended.[6]

Store away from strong oxidizing agents.[6]

Spill and Emergency Procedures
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Scenario Immediate Action

Immediately remove all contaminated clothing.
) Rinse the skin with plenty of water for at least 15
Skin Contact . oo
minutes.[5] If skin irritation or a rash occurs,

seek medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult an ophthalmologist.[5]

Rinse mouth with water. Do not induce vomiting.

Ingestion ] ]
Call a poison center or doctor if you feel unwell.
Move the person to fresh air and keep them
Inhalation comfortable for breathing. Seek medical

attention if you feel unwell.[5]

Wear appropriate PPE.[2] Mechanically take up
Small Spill (Solid) the material and place it in a sealed container
ma il (Soli
P for disposal.[2] Clean the affected area

thoroughly.[2]

Wear appropriate PPE.[2] Absorb with an inert

Small Spill (Liquid) material and place it in a container for disposal.

[2]

Evacuate the area. Ensure adequate ventilation.
) [2] Prevent the spill from entering drains.[2]
Large Spill o ]
Contact your institution's Environmental Health

and Safety (EHS) department.[5]

Disposal Plan

Epigallocatechin 3,5-digallate and any contaminated materials should be treated as
hazardous waste.[1]

o Waste Segregation:
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o Solid Waste: Collect solid powder, contaminated gloves, weighing papers, and spill
cleanup materials in a dedicated, clearly labeled hazardous waste container.[1]

o Liquid Waste: Use a dedicated, leak-proof hazardous waste container for solutions. Do not
mix with other incompatible waste streams.[1]

o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a
designated sharps container.[1]

e Labeling: All waste containers must be clearly labeled as "Hazardous Waste" with the full
chemical name.[1]

» Disposal: Arrange for waste collection by a licensed hazardous waste disposal service or
your institution's EHS department.[1][2] Do not dispose of this chemical down the drain or in
regular trash.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key steps and decision points for safely handling and
disposing of Epigallocatechin 3,5-digallate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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